![molecular formula C23H20N4O3S B2596433 5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole CAS No. 876942-74-4](/img/structure/B2596433.png)
5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole
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Description
5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a useful research compound. Its molecular formula is C23H20N4O3S and its molecular weight is 432.5. The purity is usually 95%.
BenchChem offers high-quality 5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of heterocyclic compounds incorporating the furan moiety, such as "5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole," has been a focus due to their potential biological activities. For instance, compounds bearing a pyrazolyl group linked to a furan ring have been investigated for their antiviral properties against viruses like HAV and HSV-1, showcasing promising activities (Hashem et al., 2007). Additionally, furanyl derivatives have been synthesized and assessed for anti-inflammatory and antioxidative effects, indicating potential pharmaceutical applications (Makkar & Chakraborty, 2018).
Antimicrobial Activity
The antimicrobial activity of new derivatives of "5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole" has been explored, with compounds exhibiting moderate activity against both gram-positive and gram-negative bacteria. This research underlines the potential of such compounds in developing new antimicrobial agents (Danilchenko & Parchenko, 2017).
Synthetic Applications
In synthetic chemistry, the molecular scaffold of "5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole" offers a versatile platform for the creation of complex molecules. This versatility is showcased in the synthesis of extended oxazoles and other heterocyclic systems, demonstrating the utility of such compounds in organic synthesis and drug design (Patil & Luzzio, 2016).
Toxicological Studies
Toxicological studies of alkyl derivatives related to "5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole" have been conducted to understand their safety profiles. These studies provide crucial information on the acute toxicity of these compounds, aiding in the development of safer pharmaceuticals (Danilchenko & Parchenko, 2016).
properties
IUPAC Name |
4-[5-(furan-2-yl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]-1,3-diphenylpyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O3S/c1-31(28,29)27-21(15-20(24-27)22-13-8-14-30-22)19-16-26(18-11-6-3-7-12-18)25-23(19)17-9-4-2-5-10-17/h2-14,16,21H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHNSVAPYDBRCDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C(CC(=N1)C2=CC=CO2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(furan-2-yl)-2-(methylsulfonyl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole |
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